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Compound of Interest

Compound Name:
4-Bromo-N,N-

diisopropylbenzamide

Cat. No.: B1333844 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-N,N-diisopropylbenzamide
Disclaimer: A specific Safety Data Sheet (SDS) for 4-Bromo-N,N-diisopropylbenzamide was

not located. The following guidance is based on the safety data of structurally similar

compounds, including 4-Bromo-N,N-diisopropylbenzylamine and 4-Bromo-N,N-dimethylaniline.

It is imperative to handle this chemical with caution and to consult with your institution's

Environmental Health and Safety (EHS) department for specific protocols.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Bromo-N,N-
diisopropylbenzamide. Adherence to these procedures is critical for ensuring laboratory

safety and regulatory compliance.

Hazard Identification and Classification
Based on analogous compounds, 4-Bromo-N,N-diisopropylbenzamide is anticipated to be

hazardous. The following table summarizes the likely GHS classifications.
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Hazard Class GHS Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[1]

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation[1]

Acute Toxicity (Oral, Dermal, Inhalation)
H302 + H312 + H332: Harmful if swallowed, in

contact with skin or if inhaled[2][3]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against chemical exposure. The following

table outlines the recommended PPE for handling 4-Bromo-N,N-diisopropylbenzamide.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Prevents skin contact. Inspect

gloves for integrity before each

use.

Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes

Minimizes skin exposure to

spills.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood

Avoids inhalation of dust or

vapors. If a fume hood is not

available, a NIOSH-approved

respirator may be required.

Operational Plan: Safe Handling Protocol
Engineering Controls: All work with 4-Bromo-N,N-diisopropylbenzamide should be

conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood to
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minimize inhalation exposure.[2] Eyewash stations and safety showers must be readily

accessible.

Hygiene Practices: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the chemical and before leaving the

laboratory.[2][3]

Handling Solid Material: If the compound is in a solid, powdered form, take care to avoid

creating dust. Use appropriate tools for weighing and transferring, and clean up any spills

promptly using a dry method.

Contaminated Clothing: Immediately remove any clothing that becomes contaminated.

Contaminated clothing should be decontaminated or disposed of as hazardous waste.[2]

Disposal Plan: Step-by-Step Waste Management
As a halogenated organic compound, 4-Bromo-N,N-diisopropylbenzamide must be disposed

of as hazardous waste. Improper disposal, such as discarding in regular trash or pouring down

the drain, is prohibited.

Waste Segregation: Collect all waste containing 4-Bromo-N,N-diisopropylbenzamide,

including unused product, contaminated consumables (e.g., pipette tips, weighing paper),

and solutions, in a dedicated and clearly labeled hazardous waste container.

Container Labeling: The waste container must be labeled with the words "Hazardous Waste,"

the full chemical name "4-Bromo-N,N-diisopropylbenzamide," and any other constituents

of the waste mixture.

Storage: Store the sealed hazardous waste container in a designated, cool, and dry satellite

accumulation area within the laboratory, away from incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS department or a licensed hazardous waste disposal company. The primary

recommended method of disposal for such compounds is incineration.

Experimental Workflow: Handling and Disposal
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Workflow for Handling and Disposal of 4-Bromo-N,N-diisopropylbenzamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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